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Compound of Interest |

(E)-3-(2-hydroxyethylamino)prop-
Compound Name:

2-enal
CAS No.: 119864-25-4
Cat. No.: B219828
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Introduction

(E)-3-(2-hydroxyethylamino)prop-2-enal is a bifunctional organic molecule belonging to the
class of N-substituted 3-aminopropenals. This class of compounds is of interest in medicinal
chemistry and materials science due to the presence of multiple reactive and interactive
functional groups. The molecule incorporates an a,3-unsaturated aldehyde, a secondary
amine, and a primary alcohol. The conjugated enal system serves as a Michael acceptor,
making the molecule susceptible to nucleophilic attack, a reactivity profile that often underpins
the biological activity of related compounds. This document provides a summary of the known
properties of (E)-3-(2-hydroxyethylamino)prop-2-enal, alongside a discussion of its potential
synthesis and biological relevance based on the chemistry of its constituent functional groups.

Core Molecular Data

The fundamental physicochemical properties of (E)-3-(2-hydroxyethylamino)prop-2-enal are
summarized in the table below. These values have been confirmed through chemical supplier
databases.
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Property Value

Molecular Formula CsHoNO:2

Molecular Weight 115.13 g/mol

CAS Number 119864-25-4

IUPAC Name (E)-3-(2-hydroxyethylamino)prop-2-enal

Visualization of Core Structures and Pathways

To better understand the chemical nature and potential interactions of (E)-3-(2-
hydroxyethylamino)prop-2-enal, the following diagrams illustrate its structure, a plausible
synthetic route, and a conceptual depiction of its reactivity.
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Biological Interaction
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Michael Addition

Leads to

Altered Protein Function,
Oxidative Stress,
Cell Signaling Disruption
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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